Cas no 1874712-72-7 (1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one
• CAS No: 1874712-72-7
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6279828
• PubChem ID: 165523889
• Update Time: 2025-10-31

1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1276866
• 1874712-72-7
• 1-(5-bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one
• 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C12H15BrO3/c1-12(2,3)11(15)8-5-7(13)6-9(16-4)10(8)14/h5-6,14H,1-4H3
• InChI Key： FFTYOEFMNNTTIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C(C)(C)C)=O)O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one

Introduction to 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one (CAS No. 1874712-72-7)

1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one, identified by its CAS number 1874712-72-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure with bromine, hydroxyl, and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular formula of this compound is C₁₁H₁₃BrO₃, reflecting its composition of carbon, hydrogen, bromine, and oxygen atoms. The presence of multiple functional groups, including a hydroxyl group and two methoxy groups, contributes to its reactivity and potential applications in various chemical transformations. The 5-bromo substituent further enhances its utility as a building block in organic synthesis, enabling selective modifications and cross-coupling reactions.

In recent years, the demand for novel compounds with tailored properties has driven extensive research into 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one. Its structural motifs are particularly relevant in the development of bioactive molecules, where aromatic rings with electron-withdrawing and electron-donating groups play a crucial role in modulating biological activity. The compound’s versatility has been explored in several cutting-edge applications, including the synthesis of pharmacophores for potential therapeutic agents.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with targeted biological effects. For instance, derivatives of 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one have been investigated for their anti-inflammatory and antioxidant properties. The 5-Bromo group facilitates further functionalization, allowing chemists to introduce additional moieties that enhance binding affinity to biological targets. This adaptability makes it an indispensable tool in the quest for new drugs.

The synthesis of 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps often include bromination of a precursor aromatic ring followed by selective hydroxylation and methylation. These transformations require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline the process and improve efficiency.

The compound’s stability under various conditions has also been a focus of study. Researchers have examined its behavior in different solvents and at varying temperatures to optimize its utility in synthetic protocols. Additionally, its compatibility with standard analytical techniques like NMR spectroscopy and mass spectrometry has facilitated structural elucidation and quality control in pharmaceutical manufacturing.

In the realm of drug discovery, 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one has been used as a key intermediate in the synthesis of small molecule inhibitors targeting specific disease pathways. For example, analogs derived from this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The ability to fine-tune its structure allows researchers to modulate potency and selectivity, minimizing off-target effects—a critical consideration in drug development.

The environmental impact of synthesizing and handling 1874712-72-7 has also been addressed in recent studies. Efforts have been made to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. These sustainable practices align with broader industry trends toward environmentally responsible chemical manufacturing.

The future prospects for 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one are promising, with ongoing research exploring new applications in materials science and agrochemicals. Its unique structural features offer opportunities for innovation beyond traditional pharmaceutical uses. As synthetic chemistry continues to evolve, this compound is poised to remain a cornerstone in the development of novel chemical entities.

In conclusion, 1874712-72-7 stands as a testament to the power of organic chemistry in creating molecules with tailored properties for diverse applications. Its role in drug discovery underscores the importance of specialized intermediates like this one in advancing medical science. As research progresses, 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2,2-dimethylpropan-1-one will undoubtedly continue to inspire new discoveries and innovations across multiple scientific disciplines.